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Compound of Interest

Compound Name:
4-Bromo-7-

(trifluoromethyl)quinoline

Cat. No.: B1339427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-7-(trifluoromethyl)quinoline, with CAS number 89446-67-3, is a halogenated

quinoline derivative. The quinoline scaffold is a prominent heterocyclic structure found in

numerous natural and synthetic compounds with a broad spectrum of biological activities. The

presence of a bromine atom at the 4-position and a trifluoromethyl group at the 7-position

suggests its potential as a versatile intermediate in the synthesis of novel bioactive molecules.

While direct and extensive research on the biological properties of 4-Bromo-7-
(trifluoromethyl)quinoline is limited, the broader class of 4-substituted-7-

(trifluoromethyl)quinoline derivatives has demonstrated significant potential in medicinal

chemistry, particularly as analgesic, anti-inflammatory, and anticancer agents.

This technical guide provides a comprehensive overview of the known properties of 4-Bromo-
7-(trifluoromethyl)quinoline, its role as a synthetic precursor, and the biological activities and

experimental protocols associated with its closely related derivatives.

Chemical and Physical Properties
The fundamental physicochemical properties of 4-Bromo-7-(trifluoromethyl)quinoline are

summarized in the table below.
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Property Value Reference(s)

CAS Number 89446-67-3

Molecular Formula C₁₀H₅BrF₃N

Molecular Weight 276.05 g/mol

Appearance Solid

Purity Typically ≥97%

Safety Information: 4-Bromo-7-(trifluoromethyl)quinoline is classified as harmful if

swallowed, and causes skin and eye irritation. It may also cause respiratory irritation.

Appropriate personal protective equipment should be used when handling this compound.

Synthetic Applications
4-Bromo-7-(trifluoromethyl)quinoline is a key intermediate in the synthesis of various 4-

substituted quinoline derivatives. The bromine atom at the 4-position is a versatile functional

group that can be readily displaced by various nucleophiles, allowing for the introduction of

diverse functionalities.

A notable application is in the synthesis of 4-anilino-7-(trifluoromethyl)quinoline derivatives,

which have been investigated for their pharmacological activities.

General Synthetic Protocol for 4-Anilino-7-
(trifluoromethyl)quinoline Derivatives
This protocol is adapted from the synthesis of analogous compounds and can be applied to 4-
Bromo-7-(trifluoromethyl)quinoline.

Reaction:
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4-Bromo-7-(trifluoromethyl)quinoline

4-Anilino-7-(trifluoromethyl)quinoline Derivative

1 eq.

Substituted Aniline 1.1 eq.

Solvent (e.g., Ethanol)

Heat (Reflux)
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Select Male Wistar Rats (150-200g)

Group Animals (n=6)

Fast Overnight (with water)

Administer Test Compound or Vehicle (p.o.)

Inject Carrageenan (0.1 mL, 1%) into Paw

1h post-administration

Measure Paw Volume at 0, 1, 2, 3, 4h

Calculate % Inhibition of Edema

Analyze Data

 

Seed Cancer Cells in 96-well plate

Incubate for 24h (for attachment)

Treat with varying concentrations of Test Compound

Incubate for 48-72h

Add MTT reagent to each well

Incubate for 4h (Formazan formation)

Add Solubilization Buffer (e.g., DMSO)

Read Absorbance at 570nm

Calculate % Cell Viability and IC50

Data Analysis
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To cite this document: BenchChem. [Technical Guide: 4-Bromo-7-(trifluoromethyl)quinoline
(CAS 89446-67-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339427#cas-number-89446-67-3-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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